![molecular formula C12H13N3O B2560877 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylbenzaldehyde CAS No. 1247108-88-8](/img/structure/B2560877.png)
4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylbenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylbenzaldehyde is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMADT and is a member of the triazole family. It has a molecular formula of C11H12N4O and a molecular weight of 220.24 g/mol.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural characterization of triazole derivatives have been a focus of research due to their potential applications in materials science and pharmaceuticals. For instance, a study by Nayak and Poojary (2019) detailed the synthesis of a triazole-thione compound, revealing insights into its binding interactions with human prostaglandin reductase, suggesting possible inhibitory actions against this enzyme. The compound was synthesized with high yield and characterized through various spectroscopic techniques, offering potential for further exploration in drug development (Nayak & Poojary, 2019).
Biological Activity
Research into the biological activity of triazole compounds has demonstrated their potential in various therapeutic areas. For example, Sumrra et al. (2018) synthesized a Schiff base compound and its metal complexes, which were screened for antioxidant, enzyme inhibition, and antimicrobial activities. The study found that the chelation of the Schiff base with metal ions significantly enhanced its bioactivity, pointing to the therapeutic potential of these compounds (Sumrra et al., 2018).
Antimicrobial Properties
Antimicrobial properties of triazole derivatives have also been a subject of investigation. Bektaş et al. (2007) synthesized novel triazole derivatives and evaluated their antimicrobial activities, finding that some compounds exhibited good to moderate activities against test microorganisms. This research underscores the potential of triazole compounds in the development of new antimicrobial agents (Bektaş et al., 2007).
Crystal Structure and Interaction Analysis
The study of crystal structures and interactions within triazole derivatives provides valuable insights into their potential applications. For example, Wang et al. (2008) reported on the crystal structure of a triazole-thione compound, highlighting π–π stacking interactions that stabilize the crystal structure. Such studies contribute to our understanding of molecular interactions and design principles for the development of new materials and pharmaceuticals (Wang et al., 2008).
properties
IUPAC Name |
4-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-methylbenzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-8-6-12(5-4-11(8)7-16)15-10(3)13-9(2)14-15/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVJDLYYDYIVVQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=NC(=N2)C)C)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247108-88-8 |
Source
|
Record name | 4-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.